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Compound of Interest

Compound Name: Lactate (potassium)

Cat. No.: B12394404 Get Quote

Application Notes: Potassium Lactate for Advanced
Skin Hydration
Introduction

Potassium lactate, the potassium salt of lactic acid, is a highly effective humectant and a key

component of the skin's Natural Moisturizing Factor (NMF).[1][2][3][4] It plays a crucial role in

maintaining skin hydration, suppleness, and overall barrier function.[3][5][6] These application

notes provide researchers, scientists, and drug development professionals with a

comprehensive overview of the benefits, mechanisms of action, and practical application of

potassium lactate in cosmetic formulations for skin hydration.

Mechanism of Action
Potassium lactate's primary role in skin hydration is its ability to attract and retain water

molecules within the stratum corneum, the outermost layer of the skin.[7][8] This humectant

property provides an immediate plumping effect and improves skin elasticity.[7]

A key aspect of its efficacy lies in its interaction with the skin's own moisturizing system. As a

component of the NMF, which is responsible for maintaining skin hydration and pliability,

potassium lactate helps to supplement and enhance the skin's natural moisture-retaining

capabilities.[3][4][9] Research has shown that potassium lactate can increase the water-holding

capacity of the stratum corneum by interacting with the hydroxyl group of serine residues in

skin keratin.[10][11] Studies have also indicated that potassium lactate may be more effective
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at increasing the bound water content in the stratum corneum compared to sodium lactate.[10]

[11]

Beyond its primary humectant function, potassium lactate also offers several other benefits:

Gentle Exfoliation: As an alpha-hydroxy acid (AHA) derivative, potassium lactate possesses

mild exfoliating properties, aiding in the removal of dead skin cells to reveal a brighter and

more even-toned complexion.[5][7]

Buffering Agent: It helps to control and stabilize the pH of cosmetic formulations, which is

crucial for maintaining the skin's natural acid mantle.[12]

Barrier Function Improvement: By increasing skin hydration, potassium lactate contributes to

a healthier and more resilient skin barrier.[5]

Efficacy and Formulation Guidelines
Clinical and in-vitro studies have demonstrated the effectiveness of potassium lactate in

improving skin hydration. Some studies have shown it can increase skin hydration by up to

20%.[7] It is well-tolerated by most skin types, including sensitive skin, and is non-

comedogenic.[7]

Typical Inclusion Levels:

Potassium lactate is typically used in cosmetic formulations at concentrations ranging from 1%

to 5%. The optimal concentration will depend on the desired hydrating effect and the overall

formulation.

Formulation Considerations:

Solubility: Potassium lactate is water-soluble.[8]

pH: As a salt of a weak acid, it can influence the final pH of a formulation. It is important to

monitor and adjust the pH as needed to ensure it remains within the desired range for skin

compatibility (typically between 4.5 and 6.5).

Compatibility: It is compatible with a wide range of common cosmetic ingredients, including

other humectants like glycerin and hyaluronic acid, emollients, and emulsifiers.[5]
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Quantitative Data Summary
The following table summarizes the key quantitative data related to the efficacy of potassium

lactate in skin hydration.

Parameter Finding Reference

Increase in Skin Hydration
Up to 20% increase in skin

hydration has been observed.
[7]

Comparison with Sodium

Lactate

Found to increase the bound

water content of the stratum

corneum more effectively than

sodium lactate in one study.

[10][11]

Typical Usage Levels
1% - 5% in cosmetic

formulations.

Experimental Protocols
The following protocols provide detailed methodologies for evaluating the skin hydration

efficacy of a cosmetic formulation containing potassium lactate.

Protocol 1: In-Vivo Evaluation of Skin Hydration using
Corneometry
Objective: To measure the change in stratum corneum hydration after topical application of a

formulation containing potassium lactate.

Materials and Equipment:

Corneometer® (e.g., CM 825)

Test formulation containing a specified concentration of potassium lactate

Placebo/control formulation (without potassium lactate)

Volunteer subjects with self-perceived dry skin
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Climate-controlled room (20 ± 2°C and 50 ± 10% relative humidity)

Skin cleansing agents

Disposable application tools (e.g., swabs, finger cots)

Methodology:

Subject Recruitment and Acclimatization:

Recruit a panel of healthy volunteers with dry to moderately dry skin on their forearms.

Subjects should avoid using any moisturizers on the test areas for at least 24 hours prior

to the study.

Acclimatize subjects in a climate-controlled room for at least 30 minutes before any

measurements are taken.[13]

Baseline Measurements (T=0):

Define and mark two test areas of equal size on the volar forearm of each subject.

Cleanse the test areas gently and allow them to dry completely.

Take baseline corneometer readings on each test area. The probe should be applied with

consistent, light pressure. Take at least three readings per area and calculate the average.

Product Application:

Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to one marked area

and the placebo formulation to the other.[14]

The application should be done gently and evenly.

Post-Application Measurements:

Take corneometer readings at predefined time points after application (e.g., 1 hour, 2

hours, 4 hours, 8 hours, and 24 hours).
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Ensure the probe is not placed on the exact same spot for each measurement to avoid

occlusion.[14]

Data Analysis:

Calculate the mean corneometer values for both the test and placebo groups at each time

point.

Determine the percentage change in skin hydration from baseline for each group.

Perform statistical analysis (e.g., t-test or ANOVA) to determine if the difference in

hydration between the test and placebo groups is statistically significant.

Protocol 2: In-Vivo Evaluation of Transepidermal Water
Loss (TEWL)
Objective: To assess the effect of a potassium lactate formulation on the skin's barrier function

by measuring TEWL.

Materials and Equipment:

Tewameter® (e.g., TM 300)

Test formulation containing a specified concentration of potassium lactate

Placebo/control formulation (without potassium lactate)

Volunteer subjects

Climate-controlled room

Methodology:

Subject Preparation and Baseline Measurement:

Follow the same subject recruitment and acclimatization procedures as in Protocol 1.
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Take baseline TEWL measurements on the defined test areas. The probe should be held

perpendicular to the skin surface without excessive pressure. Allow the reading to stabilize

before recording.

Product Application:

Apply the test and placebo formulations as described in Protocol 1.

Post-Application Measurements:

Measure TEWL at the same predefined time points as in the corneometry study.

Data Analysis:

A decrease in TEWL indicates an improvement in skin barrier function.

Calculate the mean TEWL values and the percentage change from baseline for both

groups at each time point.

Statistically compare the results of the test and placebo groups.

Visualizations
Signaling Pathway and Mechanism of Action
The following diagram illustrates the proposed mechanism of action for potassium lactate in

enhancing skin hydration at the molecular level.
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Caption: Mechanism of Potassium Lactate in Skin Hydration.
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Experimental Workflow: In-Vivo Skin Hydration Study
This diagram outlines the key steps in conducting an in-vivo study to evaluate the hydrating

effects of a cosmetic formulation.
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Caption: Workflow for In-Vivo Skin Hydration Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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